1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[(2-chlorophenyl)methyl]urea
• InChI: InChI=1S/C14H12Cl2N2O/c15-11-5-3-6-12(8-11)18-14(19)17-9-10-4-1-2-7-13(10)16/h1-8H,9H2,(H2,17,18,19)
• InChI Key: AWFYEFHABXTDMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)NC2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O
• Molecular Weight: 295.2 g/mol
• CAS No.: 379701-44-7

Description

1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea is a useful research compound. Its molecular formula is C14H12Cl2N2O and its molecular weight is 295.16. The purity is usually 95%.
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Scientific Research Applications

Insecticide Development and Environmental Impact

Insecticidal Mode of Action and Safety

A study by Mulder and Gijswijt (1973) on related urea compounds showcased their promise as new insecticides with a unique mode of action affecting cuticle deposition. These compounds demonstrated safety towards mammals while effectively causing insect mortality through moulting failure due to cuticle deposition defects (Mulder & Gijswijt, 1973).

Environmental Occurrence of Triclocarban

Halden and Paull (2004) focused on triclocarban (TCC), a related chlorinated phenyl urea used as an antibacterial additive, highlighting the lack of environmental occurrence data despite its extensive use. They developed a sensitive method for detecting TCC in aquatic environments, revealing its presence in water bodies and suggesting it as an underreported contaminant (Halden & Paull, 2004).

Anticancer Research

Potential Anticancer Agents

Gaudreault et al. (1988) synthesized and evaluated the cytotoxicity of 1-aryl-3-(2-chloroethyl) ureas and their nitroso derivatives on human adenocarcinoma cells in vitro. Certain derivatives exhibited comparable cytotoxicity to known chemotherapeutic agents, indicating potential as anticancer agents (Gaudreault et al., 1988).

Photodegradation Studies

Photodecomposition of Phenylureas

Jordan et al. (1964) investigated the photodecomposition of substituted phenylureas, including monuron and diuron, under UV light and sunlight. Their findings contribute to understanding the environmental degradation processes of such compounds (Jordan et al., 1964).

Advanced Materials and Chemical Analysis

Anion Tuning of Hydrogel Properties

Lloyd and Steed (2011) explored how the anion identity affects the rheology and morphology of low molecular weight salt hydrogels formed by related urea compounds. This research provides insights into tuning the physical properties of hydrogels for various applications (Lloyd & Steed, 2011).